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Disclaimer: The term "IND81 indicator” corresponds to a specific NICE (National Institute for
Health and Care Excellence) indicator related to diabetes care.[1][2] Specifically, IND81
pertains to the annual foot examination and risk classification for patients with diabetes.[1][2][3]
[4] This document will provide detailed methodologies for auditing compliance with this
established healthcare quality metric.

Introduction to the IND81 Indicator

The IND81 indicator measures the percentage of patients with diabetes who have a record of a
foot examination and risk classification within the preceding 15 months.[1][3] The risk
classifications are categorized as: low risk, increased risk, high risk, or ulcerated foot.[1][3][4]
This indicator is crucial for improving patient outcomes by ensuring the early detection of foot
complications in individuals with diabetes, which can help prevent conditions like foot ulcers,
infections, and amputations.[3]

Application Notes for IND81 Compliance
2.1. Purpose of Auditing

Auditing compliance with the IND81 indicator serves several key purposes within a healthcare
or clinical research setting:

o Quality Improvement: To identify gaps in patient care and implement targeted improvements
in the management of diabetes-related foot complications.
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» Regulatory Compliance: To ensure that healthcare providers are adhering to established
clinical guidelines for diabetes care.

» Health Economics: To reduce the long-term costs associated with treating severe foot
complications by focusing on preventative care.[3]

» Patient Safety: To proactively identify and manage patients at high risk of developing foot
ulcers and other related issues.

2.2. Target Audience for Audit

The primary audience for the results of an IND81 compliance audit includes:

General Practitioners and Endocrinologists

Podiatrists and Diabetes Specialist Nurses

Clinical Quality Improvement Teams

Healthcare Administrators and Commissioners

2.3. Key Performance Indicators (KPIs) for Audit

The central KPI for an IND81 audit is the percentage of eligible patients (those on the diabetes
register) who have a documented foot examination and risk classification in their medical
records within the last 15 months.[4]

Experimental Protocols for IND81 Audit
3.1. Protocol for Patient Cohort Identification

Objective: To accurately identify the total population of patients with diabetes who are eligible
for the IND81 indicator.

Methodology:

o Access the clinic's or hospital's electronic health record (EHR) system.
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o Use appropriate diagnostic codes (e.g., ICD-10 codes for Type 1 and Type 2 diabetes) to
query the EHR database for all patients with a diagnosis of diabetes.

« Filter the patient list to include only active patients who have had at least one clinical
encounter within the audit period (e.g., the last 24 months).

e The resulting list constitutes the denominator for the IND81 calculation: the total number of
patients on the diabetes register.[4]

3.2. Protocol for Data Extraction and Analysis

Objective: To determine the number of eligible patients who have had a compliant foot
examination and risk classification.

Methodology:

For each patient in the identified cohort, review their electronic and/or paper medical records
for the preceding 15 months.

o Search for documented evidence of a foot examination. This may include specific templates,
clinical notes, or flowsheets.

 Verify that the examination includes an assessment of neurological and vascular status (e.g.,
monofilament test, pulse palpation).[1][4]

o Confirm that a risk classification (low, increased, high, or ulcerated) is explicitly recorded.[1]

[4]

 Tally the number of patients who meet these criteria. This number represents the numerator.

[4]

o Calculate the compliance percentage: (Numerator / Denominator) x 100.

Data Presentation

All quantitative data from the audit should be summarized in a clear and structured format.

Table 1: IND81 Compliance Audit Results
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Metric Value

Total Number of Patients on Diabetes Register

. 2500
(Denominator)
Number of Patients with Compliant Foot Exam & 1750
Risk Classification (Numerator)
IND81 Compliance Rate 70.0%
Number of Patients with No Documented Foot 600
Exam
Number of Patients with Exam but No Risk 150

Classification

Table 2: Breakdown of Patient Risk Classification

Percentage of Audited

Risk Classification Number of Patients .
Population

Low Risk 1050 60.0%

Increased Risk 438 25.0%

High Risk 210 12.0%

Ulcerated Foot 52 3.0%

Total 1750 100.0%
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Caption: Workflow for auditing compliance with the IND81 indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Auditing
Compliance with the IND81 Indicator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608096#methodologies-for-auditing-compliance-with-
the-ind81-indicator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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